Cas no 2228230-20-2 (2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid
• CAS No: 2228230-20-2
• MF: C₁₅H₁₈ClNO₆
• MW: 343.759523868561
• CID: 5835262
• PubChem ID: 165709832
• Update Time: 2025-05-24

2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid
• 2228230-20-2
• EN300-1903087
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)butanedioic acid

• Inchi： 1S/C15H18ClNO6/c1-15(2,3)23-14(22)17-8-4-5-9(11(16)6-8)10(13(20)21)7-12(18)19/h4-6,10H,7H2,1-3H3,(H,17,22)(H,18,19)(H,20,21)
• InChI Key： DYQMWDRAJGILLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.0822650g/mol
• Monoisotopic Mass: 343.0822650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid

Comprehensive Introduction to 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid (CAS No. 2228230-20-2)

2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid (CAS No. 2228230-20-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a chlorophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. The compound's butanedioic acid (succinic acid) backbone further enhances its versatility in conjugation and derivatization reactions, aligning with modern trends in drug discovery and peptide synthesis.

In recent years, the demand for Boc-protected intermediates like CAS 2228230-20-2 has surged due to their critical role in protease inhibitor design and small-molecule therapeutics. Researchers frequently search for "Boc-amino acid derivatives" or "chlorophenyl succinic acid applications," reflecting its relevance in medicinal chemistry. This compound’s stability under acidic conditions—a hallmark of Boc-group protection—makes it ideal for solid-phase peptide synthesis (SPPS), a technique dominating current bioconjugation studies.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid typically involves multi-step organic reactions, including amidation and ester hydrolysis. Its chlorophenyl segment is particularly noteworthy, as halogenated aromatics are pivotal in modulating drug lipophilicity and target binding affinity—topics frequently queried in AI-driven drug design platforms. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a key concern for laboratories focusing on high-throughput screening (HTS).

From an industrial perspective, CAS 2228230-20-2 caters to the growing need for custom synthesis services. Companies specializing in building blocks for drug development often highlight its compatibility with cross-coupling reactions, a trending topic in green chemistry forums. Environmental considerations, such as solvent selection and waste reduction during its production, resonate with searches for "sustainable chemical synthesis," underscoring its alignment with ESG (Environmental, Social, and Governance) goals.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)butanedioic acid exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span preclinical research, material science, and beyond, addressing frequent search queries like "Boc deprotection methods" or "carboxylic acid functionalization." As the pharmaceutical industry leans toward fragment-based drug discovery, this compound’s role is poised to expand, solidifying its status as a cornerstone in innovative chemical solutions.